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Compound of Interest

Compound Name: K-80003

Cat. No.: B608291

The following provides a comprehensive guide for the proper handling and disposal of K-
80003, a cell-permeable sulindac analog that functions as an RXRa inhibitor. This information
is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices. While a specific Safety Data Sheet (SDS) for K-80003 was not located,
the following procedures are based on best practices for handling similar research-grade
chemical compounds.

Chemical and Physical Properties of K-80003

A summary of the known quantitative data for K-80003 is presented below. This information is
crucial for understanding the compound's characteristics for safe handling and storage.

Property Value Source
Molecular Formula C22H21FO2

Molecular Weight 336.40 g/mol

Appearance Solid (Yellow)

Solubility 50 mg/mL in DMSO

Purity =>95% (HPLC)

Storage Temperature 2-8°C
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Experimental Protocols: Proper Disposal of K-80003

The proper disposal of K-80003 is critical to maintain a safe laboratory environment and
comply with regulatory standards. The following step-by-step protocol should be followed.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling K-80003.

2. Waste Segregation:

o Solid Waste: Dispose of unused or expired solid K-80003 in a dedicated and clearly labeled
hazardous chemical waste container. Do not mix with non-hazardous waste.

e Solutions: Solutions of K-80003, such as those dissolved in DMSO, should be collected in a
labeled hazardous liquid waste container. Do not dispose of these solutions down the drain.

o Contaminated Materials: Any materials that have come into contact with K-80003, such as
pipette tips, gloves, and weighing paper, should be disposed of in the solid hazardous
chemical waste container.

3. Waste Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
("K-80003"), the solvent (e.g., "in DMSQ"), and the approximate concentration and quantity.

4. Storage of Waste:

» Store hazardous waste containers in a designated, well-ventilated, and secure area away
from incompatible materials.

5. Final Disposal:

« Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.
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Visualizing the Disposal Workflow

To further clarify the proper disposal procedure, the following diagram illustrates the decision-
making process and steps involved.
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Caption: Logical workflow for the proper disposal of K-80003.

 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for K-80003].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608291#k-80003-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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